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Compound of Interest

Compound Name: Ac-Phe-Lys-OH

cat. No.: B1266281

Technical Guide: Ac-Phe-Lys-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the dipeptide N-acetyl-L-
phenylalanyl-L-lysine (Ac-Phe-Lys-OH), including its physicochemical properties, a detailed
protocol for its synthesis, and a methodology for investigating its potential as a targeted
inhibitor of the mTOR signaling pathway.

Core Data Summary

This section summarizes the key quantitative data for Ac-Phe-Lys-OH, providing a quick
reference for its fundamental properties.
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Property Value Source
Molecular Formula C17H25N304 [1]
Molecular Weight 335.4 g/mol [1]
CAS Number 14287-21-9 [1]
Appearance White to off-white solid [1]

Predicted pKa

3.31+0.10

[1]

Predicted Boiling Point

681.2 £55.0 °C

[1]

Predicted Density

1.190 = 0.06 g/cm?

[1]

Storage Temperature

-15°C

[2]

Solid-Phase Synthesis of Ac-Phe-Lys-OH

The following is a detailed protocol for the solid-phase peptide synthesis (SPPS) of Ac-Phe-

Lys-OH using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry. This method allows for the

efficient and controlled assembly of the dipeptide on a solid resin support.

Materials and Reagents

e Fmoc-Lys(Boc)-Wang resin

e Fmoc-Phe-OH

e N,N-Dimethylformamide (DMF)

e Dichloromethane (DCM)

» Piperidine

e N,N'-Diisopropylcarbodiimide (DIC)

e Hydroxybenzotriazole (HOB)

e Acetic anhydride
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Trifluoroacetic acid (TFA)

Triisopropylsilane (TIS)

Deionized water

Diethyl ether

Synthesis Workflow
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Resin Preparation

Swell Fmoc-Lys(Boc)-Wang resin in DMF

Synthesis Cycle

Fmoc Deprotection (Lysine)
(20% Piperidine in DMF)

:

Wash with DMF and DCM

:

Couple Fmoc-Phe-OH
(DIC/HOBt in DMF)

:

Wash with DMF and DCM

N-terminal Acetylation

Fmoc Deprotection (Phenylalanine)
(20% Piperidine in DMF)

:

Wash with DMF

:

Acetylation
(Acetic Anhydride in DMF)

:

Wash with DMF and DCM

Cleavage and Deprotection

Cleave from resin and remove Boc group
(TFA/TIS/H20)

:

Precipitate with cold diethyl ether

:

Purify by HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Invitro mTORC1 Kinase Assay for Mammalian Cells Protocol [en.bio-protocol.org]
e 2. Invitro mMTORC1 Kinase Assay for Mammalian Cells Protocol [bio-protocol.org]

¢ To cite this document: BenchChem. [Ac-Phe-Lys-OH molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266281#ac-phe-lys-oh-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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